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Compound of Interest

Compound Name: 2-Pentanethiol

Cat. No.: B1584482 Get Quote

This guide provides a comprehensive overview of the chemical and physical properties of 2-
Pentanethiol, tailored for researchers, scientists, and professionals in drug development.

Core Molecular Information
2-Pentanethiol, also known as sec-amyl mercaptan, is an organosulfur compound belonging

to the alkylthiol class of molecules.[1][2] Its distinct and pungent odor is a characteristic feature

of thiols.[1][3] The molecule consists of a five-carbon pentane chain with a thiol (-SH) group

attached to the second carbon atom.[1]

Quantitative Physicochemical Data
The following table summarizes the key quantitative properties of 2-Pentanethiol.
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Property Value Source

Molecular Formula C5H12S [3][4][5]

Molecular Weight 104.22 g/mol [3][5]

104.214 g/mol [2][3][4]

Density 0.832 g/mL (at 20°C) [3][5]

0.827 g/mL (at 25°C) [6]

Boiling Point 101 °C [6]

114.8 °C [7]

~118 °C [1]

Melting Point -169 °C [7]

Flash Point 36 °C [1]

Refractive Index 1.4410 (at 20°C) [6][7]

1.442-1.452 [5]

Solubility
Slightly soluble in water;

soluble in alcohol.
[3][5]

Experimental Protocols
Detailed experimental protocols for the synthesis or specific reactions of 2-Pentanethiol are

not extensively available in the public domain. However, its analysis often involves standard

techniques for volatile sulfur compounds.

Gas Chromatography-Mass Spectrometry (GC-MS): This is a primary method for the

identification and quantification of 2-Pentanethiol, particularly in complex matrices such as

food products or environmental samples. The NIST WebBook lists mass spectrum data

obtained through electron ionization.[4]

Sensory Analysis: Due to its strong aroma, sensory panels are often used to determine its

aroma and taste threshold values in various food and beverage applications.[6] For instance,
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its aroma is described as sulfurous and fruity, while its taste is noted as having roasted, savory

notes at concentrations as low as 0.1 ppm.[6]

Logical Relationship of 2-Pentanethiol's Structure
and Applications
The chemical structure of 2-Pentanethiol directly influences its properties and, consequently,

its industrial applications. The presence of the thiol group is central to its characteristic odor

and reactivity, while the five-carbon chain dictates its volatility and solubility.

Figure 1: Relationship between Structure, Properties, and Applications of 2-Pentanethiol
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Caption: Structure-property-application relationship of 2-Pentanethiol.
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The distinct properties of 2-Pentanethiol have led to its use in several industrial contexts:

Food Industry: It is utilized as a flavoring agent, contributing to the aroma profiles of certain

foods and beverages, such as guava and yellow passion fruit.[6]

Gas Industry: Its potent odor makes it an effective odorant for natural gas, enabling the

detection of leaks.[3]

Chemical Manufacturing: It serves as an intermediate in the synthesis of other organic

compounds, which may include pharmaceuticals and agrochemicals.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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